Ethyl 2-(2-iminopyridin-1(2H)-yl)acetate hydrobromide

• Molecular Formula: C9H13BrN2O2
• Molecular Weight: 261.12 g/mol
• IUPAC Name: ethyl 2-(2-iminopyridin-1-yl)acetate;hydrobromide
• InChI: InChI=1S/C9H12N2O2.BrH/c1-2-13-9(12)7-11-6-4-3-5-8(11)10;/h3-6,10H,2,7H2,1H3;1H
• InChI Key: HOTFPQZYGJRTDX-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CN1C=CC=CC1=N.Br

Description

Ethyl 2-(2-iminopyridin-1(2H)-yl)acetate hydrobromide is a useful research compound. Its molecular formula is C9H13BrN2O2 and its molecular weight is 261.12 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To 39 mL (0.35 mol) of ethyl bromoacetate is added 9.4 g (0.1 mol) of 2-aminopyridine portionwise at 0° C. The resulting mixture is allowed to warm to room temperature and stirred at this temperature for 30 minutes. The precipitate is collected and washed with hexane to give the desired compound as light tan solid.